1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione

• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol
• IUPAC Name: 1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C11H16N2O5/c1-6-4-13(11(17)12(2)10(6)16)9-3-7(15)8(5-14)18-9/h4,7-9,14-15H,3,5H2,1-2H3/t7-,8-,9-/m1/s1
• InChI Key: JCVDICFLPGDHAT-IWSPIJDZSA-N
• Isomeric SMILES: CC1=CN(C(=O)N(C1=O)C)[C@H]2C[C@H]([C@H](O2)CO)O
• Canonical SMILES: CC1=CN(C(=O)N(C1=O)C)C2CC(C(O2)CO)O

Description

1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione is a compound with significant importance in various scientific fields It is known for its unique structure, which includes a pyrimidine ring and a sugar moiety

Preparation Methods

The synthesis of 1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as pyrimidine derivatives and sugar moieties.

Reaction Conditions: The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the formation of the desired compound.

Industrial Production: On an industrial scale, the production methods may involve large-scale reactors, continuous flow processes, and purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur at the pyrimidine ring or the sugar moiety, often using reagents like halogens or nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used, but they often include modified pyrimidine derivatives and sugar analogs.

Scientific Research Applications

1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reference compound in analytical chemistry.

Biology: The compound is studied for its interactions with biological macromolecules, such as enzymes and nucleic acids.

Medicine: It has potential therapeutic applications, including antiviral and anticancer properties.

Industry: The compound is used in the development of pharmaceuticals and as a precursor in the synthesis of other bioactive molecules.

Mechanism of Action

The mechanism of action of 1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes involved in nucleic acid synthesis and metabolism.

Pathways: It can inhibit the activity of RNA polymerases, leading to the disruption of RNA synthesis and subsequent cellular effects.

Comparison with Similar Compounds

1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione can be compared with other similar compounds:

Similar Compounds: Compounds such as 1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione and uridine share structural similarities.

Uniqueness: The unique features of this compound include its specific hydroxyl and methyl groups, which contribute to its distinct chemical and biological properties.